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Compound of Interest

Compound Name: ML115

Cat. No.: B159115

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective use of ML115 in a
laboratory setting, with a specific focus on its solubility and stability in Dimethyl Sulfoxide
(DMSO0). Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility
of experimental results.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for ML115?

Al: DMSO is the recommended solvent for preparing stock solutions of ML115 due to its ability
to dissolve the compound at high concentrations.

Q2: How should | prepare a stock solution of ML115 in DMSO?

A2: To prepare a stock solution, weigh the desired amount of ML115 powder and add the
calculated volume of DMSO to achieve the target concentration. It is recommended to vortex or
sonicate the solution to ensure complete dissolution. For example, to make a 10 mM stock
solution, you would dissolve 3.227 mg of ML115 in 1 mL of DMSO.

Q3: My ML115 solution in DMSO appears to have precipitated. What should | do?

A3: Precipitation can occur, especially after freeze-thaw cycles or if the solution is not stored
properly. Gently warm the solution to 37°C and vortex or sonicate until the precipitate
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redissolves. Always visually inspect the solution for clarity before use.
Q4: What are the recommended storage conditions for ML115 stock solutions in DMSO?

A4: ML115 stock solutions in DMSO should be stored at -20°C or -80°C.[1] For long-term
storage, -80°C is preferable.[1] Avoid repeated freeze-thaw cycles by aliquoting the stock
solution into smaller, single-use volumes.

Q5: How long is an ML115 stock solution in DMSO stable?

A5: When stored at -80°C, ML115 in solvent is stable for at least one year.[1] As a powder, it is
stable for at least two years when stored at -20°C.[2]

Troubleshooting Guide
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Issue Possible Cause Troubleshooting Steps
1. Ensure the correct volume
of DMSO has been added for
] o the desired concentration. 2.
Compound will not fully Insufficient solvent volume or ]
) ) ) o Vortex the solution for several
dissolve in DMSO. incomplete mixing.

minutes. 3. If dissolution is still
incomplete, sonication is

recommended.[1]

Precipitate forms after diluting

o The compound has lower
the DMSO stock solution in

solubility in aqueous solutions.

agueous media.

1. This is a common
occurrence. Try vortexing or
sonicating the diluted solution.
2. Consider a serial dilution
approach to minimize rapid

changes in solvent polarity.

) ) Degradation of the compound
Inconsistent experimental _
due to improper storage or
results. )
handling.

1. Prepare fresh stock
solutions from powder. 2. Avoid
repeated freeze-thaw cycles of
stock solutions by preparing
aliquots. 3. Visually inspect the
solution for any signs of
precipitation or color change

before each use.

Quantitative Data Summary

The solubility of ML115 in DMSO has been reported by various suppliers. The data is

summarized in the table below for easy comparison.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.targetmol.com/compound/ml115
https://www.benchchem.com/product/b159115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Supplier Solubility in DMSO (mg/mL) Solubility in DMSO (mM)
TargetMol 12.5 38.73

MOLNOVA 20 61.97

Cayman Chemical 16

ChemicalBook 16

Note: The actual solubility may exhibit slight batch-to-batch variations.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of ML115
in DMSO

Materials:

ML115 powder (Molecular Weight: 322.74 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Sonicator (optional)
Procedure:
o Calculate the required mass of ML115:

o For 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 1 L/2000 mL * 1 mL * 322.74
g/mol * 1000 mg/g = 3.227 mg

e Weighing the compound:
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o Carefully weigh out 3.227 mg of ML115 powder and place it in a sterile microcentrifuge
tube.

» Dissolving the compound:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the ML115 powder.
o Cap the tube securely and vortex the solution until the powder is completely dissolved.
o If necessary, place the tube in a sonicator bath for a few minutes to aid dissolution.
o Storage:
o For immediate use, the solution can be kept at room temperature.
o For short-term storage, store at -20°C.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes and store
at -80°C to minimize freeze-thaw cycles.

Visualizations
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Stock Solution Preparation

Weigh ML115 Powder

Add Anhydrous DMSO

Vortex / Sonicate

Aliquot into smaller volumes

Store at -80°C

Experimental Use

Thaw a single aliquot

i

Dilute to working concentration

i

Perform Experiment

Click to download full resolution via product page

Caption: Workflow for ML115 stock solution preparation and use.
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Precipitate Observed in DMSO Stock?

Warm to 37°C

/

Vortex / Sonicate No

Visually Inspect for Clarity

Precipitate remains Clear

Consider preparing fresh stock Solution is ready for use

Click to download full resolution via product page

Caption: Troubleshooting logic for ML115 precipitation in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [ML115 in DMSO: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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